Cas no 306978-57-4 (6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol)

• Product Name: 6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol
• CAS No: 306978-57-4
• MDL: MFCD00244003
• CID: 4645017
• Update Time: 2025-06-15

6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-5-(2-CHLOROPHENYL)-2,4-PYRIDINEDIOL
• 2(1H)-Pyridinone, 6-chloro-5-(2-chlorophenyl)-4-hydroxy-
• 6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol

• MDL： MFCD00244003

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol

Comprehensive Overview of 6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol (CAS No. 306978-57-4)

6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol (CAS No. 306978-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its pyridinediol backbone and chlorophenyl substitution, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol synthesis", "CAS 306978-57-4 applications", and "pyridinediol derivatives in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol features a dihydroxypyridine core, which contributes to its versatility in forming hydrogen bonds and metal chelates. This property makes it valuable in designing enzyme inhibitors and catalysts. Recent studies highlight its potential in addressing antimicrobial resistance (AMR), a global health concern, by serving as a scaffold for novel antibacterial agents. Users often inquire about "chlorophenyl pyridinediol biological activity" or "306978-57-4 solubility data", underscoring the demand for detailed physicochemical profiles.

In agrochemical applications, CAS 306978-57-4 derivatives are explored for their herbicidal and fungicidal properties, aligning with the growing focus on sustainable crop protection. The compound's chlorinated aromatic moiety enhances its stability and bioactivity, making it a candidate for green chemistry innovations. Searches such as "pyridinediol agrochemical uses" and "6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol environmental impact" reflect user interest in eco-friendly solutions.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 306978-57-4, ensuring purity and consistency in research. The compound's logP and pKa values are frequently queried, as they influence its ADME (Absorption, Distribution, Metabolism, Excretion) properties in drug development. Discussions on platforms like ResearchGate and PubMed often center on "pyridinediol stability under physiological conditions" or "CAS 306978-57-4 spectral data".

Future prospects for 6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol include its integration into high-throughput screening libraries and computational drug design. With the rise of AI-driven molecular modeling, researchers are leveraging its scaffold to predict novel bioactive conformations. Queries like "machine learning in pyridinediol optimization" or "306978-57-4 docking studies" highlight this trend. As regulatory frameworks evolve, transparency in safety data sheets (SDS) and REACH compliance remains a priority for industrial users.

In summary, 6-Chloro-5-(2-chlorophenyl)-2,4-pyridinediol (CAS No. 306978-57-4) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, position it as a compound of enduring scientific and commercial interest. Ongoing research will likely uncover further utilities, particularly in personalized medicine and precision agriculture.